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Compound of Interest

Compound Name: 3-Bromo-5-nitroaniline

Cat. No.: B1329233 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like 3-Bromo-5-nitroaniline are paramount. This guide provides essential

safety and logistical information, including detailed disposal procedures, to ensure laboratory

safety and regulatory compliance.

Key Safety and Physical Data
Proper handling and disposal begin with a clear understanding of the substance's properties

and hazards. The following table summarizes the key quantitative data for 3-Bromo-5-
nitroaniline.

Property Value

Molecular Formula C₆H₄BrNO₃

Molecular Weight 218.01 g/mol

CAS Number 116632-23-6

Melting Point 145 °C[1]

Boiling Point 310.4°C at 760 mmHg[1]

Hazard Summary: 3-Bromo-5-nitroaniline is harmful if swallowed, causes skin irritation, may

cause an allergic skin reaction, and causes serious eye damage.[1] It is also very toxic to

aquatic life with long-lasting effects.[1]
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Personal Protective Equipment (PPE)
When handling 3-Bromo-5-nitroaniline, especially during disposal procedures, it is crucial to

wear appropriate personal protective equipment.

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear protective gloves.[1]

Skin and Body Protection: Impervious clothing should be worn to prevent skin contact.[1]

Respiratory Protection: In areas with inadequate ventilation or where dust is present, a

suitable respirator should be used.[1]

Step-by-Step Disposal Protocol
The disposal of 3-Bromo-5-nitroaniline must be conducted in accordance with local, state,

and federal regulations. The following protocol outlines the general steps for its safe disposal.

1. Waste Identification and Segregation:

Characterize the waste material. Determine if it is unused product, a contaminated mixture,
or empty packaging.
Segregate 3-Bromo-5-nitroaniline waste from other chemical waste streams to prevent
incompatible reactions.

2. Containment:

For solid waste, carefully sweep or shovel the material into a suitable, labeled, and sealable
container for disposal.[2][3] Avoid creating dust.[3][4]
For solutions, absorb the liquid with an inert, non-combustible absorbent material such as
sand, earth, or vermiculite.[5]
Place the contained waste in a designated and properly labeled hazardous waste container.

3. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the chemical name "3-Bromo-
5-nitroaniline."
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Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[2][6] The container must be kept tightly closed.[2][6]

4. Final Disposal:

Dispose of the contents and container through an approved and licensed waste disposal
contractor.[2][3][4][6][7]
Do not allow the material to enter drains, sewers, or watercourses.[1]

Decontamination of Spills and Equipment:

In the event of a spill, contain the material and prevent it from spreading.

Clean the affected area by scrubbing with alcohol.[1]

Collect all contaminated materials (absorbents, cleaning cloths, etc.) and place them in the

hazardous waste container for disposal.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-5-
nitroaniline.
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Start: 3-Bromo-5-nitroaniline Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type
(Unused, Contaminated, Empty Container)

Solid Waste:
Sweep into labeled container

Solid

Liquid Waste:
Absorb with inert material

Liquid

Securely seal in a compatible,
labeled hazardous waste container

Store in a designated,
cool, and well-ventilated area

Arrange for pickup by a
licensed waste disposal contractor

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromo-5-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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